Cas no 1728-89-8 (2H-1-Benzopyran-3-carboxylic acid, 8-hydroxy-2-oxo-)

2H-1-Benzopyran-3-carboxylic acid, 8-hydroxy-2-oxo-, is a heterocyclic organic compound featuring a benzopyran core substituted with a carboxylic acid group at the 3-position, a hydroxyl group at the 8-position, and a ketone functionality at the 2-position. This structure imparts unique reactivity, making it a valuable intermediate in synthetic organic chemistry, particularly for the development of pharmacologically active molecules. The presence of both hydroxy and carbonyl groups enhances its versatility in chelation and hydrogen-bonding interactions. Its well-defined molecular framework is advantageous for applications in medicinal chemistry, where it serves as a precursor for bioactive derivatives, including potential antioxidants and enzyme inhibitors. High purity and stability further underscore its utility in research and industrial settings.

2H-1-Benzopyran-3-carboxylic acid, 8-hydroxy-2-oxo- structure

1728-89-8 structure

Product Name:2H-1-Benzopyran-3-carboxylic acid, 8-hydroxy-2-oxo-

CAS No:1728-89-8

MF:C₁₀H₆O₅

MW:206.151643276215

CID:1356636

PubChem ID:7245716

Update Time:2025-06-07

2H-1-Benzopyran-3-carboxylic acid, 8-hydroxy-2-oxo- Chemical and Physical Properties

Names and Identifiers

- 2H-1-Benzopyran-3-carboxylic acid, 8-hydroxy-2-oxo-
- 8-hydroxy-2-oxochromene-3-carboxylic acid
- SCHEMBL3658499
- MFCD07655577
- 8-hydroxy-3-carboxy-coumarin
- 1728-89-8
- 2h-1-benzopyran-3-carboxylic acid,8-hydroxy-2-oxo-
- 8-hydroxycoumarin-3-carboxylic acid
- 8-hydroxy-2-oxo-2H-chromene-3-carboxylic acid
- CHEMBL1830819
- DTXSID00428467
- SCHEMBL977935
- BDBM50353738
- AKOS001775415
- 8-hydroxy-2-oxo-2H-chromene-3-carboxylicacid
- F75315
- QIBIAGDWRHWFNP-UHFFFAOYSA-N
- Inchi： 1S/C10H6O5/c11-7-3-1-2-5-4-6(9(12)13)10(14)15-8(5)7/h1-4,11H,(H,12,13)
- InChI Key： QIBIAGDWRHWFNP-UHFFFAOYSA-N
- SMILES： O1C(C(C(=O)O)=CC2C=CC=C(C1=2)O)=O

Computed Properties

Exact Mass: 206.02148
Monoisotopic Mass: 206.02152329g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 333
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 83.8Å²

Experimental Properties

PSA: 83.83

2H-1-Benzopyran-3-carboxylic acid, 8-hydroxy-2-oxo- Pricemore >>

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